N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide

• IUPAC Name: N-(2-oxo-2-phenyl-1-phenylsulfanylethyl)benzamide
• InChI: InChI=1S/C21H17NO2S/c23-19(16-10-4-1-5-11-16)21(25-18-14-8-3-9-15-18)22-20(24)17-12-6-2-7-13-17/h1-15,21H,(H,22,24)
• InChI Key: PLGKXEPYTSSYAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(NC(=O)C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C21H17NO2S
• Molecular Weight: 347.4 g/mol

Description

N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide, also known as OPBE, is a chemical compound that has been widely used in scientific research due to its unique biochemical and physiological effects. The synthesis of OPBE has been extensively studied, and its mechanism of action has been found to be highly specific.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• New benzamide derivatives, including some similar to N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide, have shown activity against bacterial and fungal strains at low concentrations. These studies suggest potential applications in antimicrobial and antifungal therapies (Limban et al., 2011).

Anticancer Activity

• Certain N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for anticancer activity against various cancer cell lines. Some compounds in this category showed higher anticancer activities than the reference drug, etoposide (Ravinaik et al., 2021).

Corrosion Inhibition

• Certain derivatives of benzamide, such as 2[2-Oxo-phenyl hydrazinyl ethyl] benzamide, have been tested and found effective for corrosion inhibition of mild steel in acidic media. These findings highlight their potential as corrosion inhibitors in industrial applications (Goel et al., 2010).

Catalytic Applications

• Keggin heteropolyacids have been used as environmentally benign catalysts for the synthesis of new 2-Benzoylamino-N-phenyl-benzamide derivatives. These compounds have been evaluated for biological activity, emphasizing their potential in green chemistry and catalysis (Ighilahriz-Boubchir et al., 2017).

Organic Synthesis and Medicinal Chemistry

• Novel benzamide derivatives have been synthesized for potential use in medicinal chemistry. These include derivatives synthesized via microwave-assisted methods, highlighting the efficiency of these techniques in producing pharmaceutically relevant compounds (Saikia et al., 2014).